1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C21H19N3O3S/c25-20(22-16-7-8-18-19(10-16)27-12-26-18)24-21-23-17(11-28-21)15-6-5-13-3-1-2-4-14(13)9-15/h5-11H,1-4,12H2,(H2,22,23,24,25)
• InChI Key: VFLLNJOWRNVDLP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C3=CSC(=N3)NC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(4-(5,6,7,8-tetrahydronaphthalen-2-yl)thiazol-2-yl)urea is a useful research compound. Its molecular formula is C21H19N3O3S and its molecular weight is 393.46. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties

Research has highlighted the antioxidant capabilities of coumarin substituted heterocyclic compounds, showcasing high antioxidant activities comparable to standard antioxidants like vitamin C. This finding suggests potential applications in combating oxidative stress-related conditions (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).

Antimicrobial and Anti-proliferative Activities

A study on thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety found significant antimicrobial and antiproliferative activities, with some derivatives showing promising results against cancer cells and microbial strains. This highlights its potential in developing new therapeutic agents (Mansour, Aboelnaga, Nassar, & Elewa, 2020).

Anti-cancer and Cytotoxicity Evaluation

Novel 1-[5-[6-[(2-benzoylbenzofuran-5-yl)methyl]-2-oxo-2H-chromen-3-yl]thiazol-2-yl]urea derivatives have been synthesized and evaluated for their inhibitory effects, displaying promising anti-microbial activity and cytotoxicity against cancer cell lines, indicating potential applications in cancer therapy (Shankar, Jalapathi, Nagamani, Gandu, & Kudle, 2017).

Conformational Adjustments in Synthons

Research into conformational adjustments in urea and thiourea based assemblies, including derivatives similar to the query compound, provides insight into molecular interactions and stability, which could inform the design of more effective pharmaceutical compounds (Phukan & Baruah, 2016).

COX-2 Inhibition

Urea and thiourea derivatives have been prepared as cyclooxygenase-2 inhibitors, showing potential in the development of anti-inflammatory agents. This suggests the applicability of similar compounds in treating conditions associated with inflammation (Faidallah, Basaif, Sharshira, & A-Ba-Oum, 2002).